Cas no 832076-05-8 (Benzenamine, 4-[4-(4-methyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]-)

• Product Name: Benzenamine, 4-[4-(4-methyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]-
• CAS No: 832076-05-8
• MF: C₁₉H₂₁N₅S
• MW: 351.46854186058
• CID: 677112
• PubChem ID: 44392293
• Update Time: 2025-04-19

Benzenamine, 4-[4-(4-methyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[4-(4-methyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]-
• 4-[4-(4-methylpiperazin-1-yl)-6-thiophen-2-ylpyrimidin-2-yl]aniline
• DTXSID30658699
• 4-[4-(4-Methylpiperazin-1-yl)-6-(thiophen-2-yl)pyrimidin-2-yl]aniline
• 832076-05-8
• AT-417/43484955
• 4-[4-(4-methyl-1-piperazinyl)-6-(2-thienyl)-2-pyrimidinyl]aniline
• CHEMBL182459
• 4-(4-(4-Methylpiperazin-1-yl)-6-(thiophen-2-yl)pyrimidin-2-yl)aniline

• Inchi： 1S/C19H21N5S/c1-23-8-10-24(11-9-23)18-13-16(17-3-2-12-25-17)21-19(22-18)14-4-6-15(20)7-5-14/h2-7,12-13H,8-11,20H2,1H3
• InChI Key： XWHLVQKSQOTNKX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(=NC(C2C=CC(=CC=2)N)=N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 351.15176686g/mol
• Monoisotopic Mass: 351.15176686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.5Ų